BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Safety and Handling of
Pyrene-PEG4-acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyrene-PEG4-acid

Cat. No.: B610356

Disclaimer: A specific Safety Data Sheet (SDS) for Pyrene-PEG4-acid is not readily available
in public domains. This guide is compiled based on the known properties of its constituent
components—pyrene, polyethylene glycol (PEG), and carboxylic acid—and general chemical
safety principles. It is intended for informational purposes for researchers, scientists, and drug
development professionals. A thorough risk assessment should be conducted by qualified
personnel before handling this substance.

Introduction

Pyrene-PEG4-acid is a fluorescent-labeled polyethylene glycol (PEG) linker.[1] It combines the
hydrophobic polycyclic aromatic hydrocarbon, pyrene, with a hydrophilic PEG chain terminating
in a carboxylic acid. This structure makes it useful for applications such as the functionalization
of carbon nanotubes and graphene through 1t-1t stacking interactions.[1][2] The terminal
carboxylic acid allows for further conjugation to various biomolecules.[2][3] Given its use in
research and development, a comprehensive understanding of its safe handling is paramount.

Hazard Identification and Classification

Due to the lack of a specific SDS for Pyrene-PEG4-acid, a conservative approach to hazard
assessment is necessary, considering the properties of its components.

o Pyrene Moiety: Pyrene is classified as a polycyclic aromatic hydrocarbon (PAH).[4] Some
PAHs are known carcinogens. Pyrene itself is listed as harmful if swallowed, causes skin and
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serious eye irritation, and may cause respiratory irritation.[5] It is also very toxic to aquatic
life with long-lasting effects.[5][6] Some sources indicate that pyrene may cause cancer.[5][7]

o Polyethylene Glycol (PEG) Moiety: Polyethylene glycol is generally considered to have low
toxicity and is used in numerous pharmaceutical applications.[8][9][10] It is known for its
biocompatibility and ability to reduce the immunogenicity of conjugated molecules.[9][11]
However, the toxicity of PEG can be molecular weight-dependent, and high doses of PEG
have been associated with cellular vacuolation in non-clinical studies.[8][12]

o Carboxylic Acid Moiety: Carboxylic acids can be corrosive or irritating to the skin and eyes.
The overall hazard of the Pyrene-PEG4-acid molecule will be influenced by the presence of
this functional group, though the long PEG chain may mitigate some of its reactivity.

Anticipated GHS Classification (Based on Components):

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[5]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[5]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[5]

) o H350/H351: May cause
Carcinogenicity 1Bor2

cancer[5][7]

Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation[5]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic
Environment, Acute life[5][6]
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life

Environment, Chronic

with long lasting effects[5][6]

Physical and Chemical Properties

Quantitative data for Pyrene-PEG4-acid is limited. The following table summarizes available

and inferred properties.
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Property Value Source/Comment

CAS Number 1817735-34-4 [1113]

Molecular Formula C28H33NO7 [1]

Molecular Weight 495.6 g/mol [1]

Appearance Likely a solid (Yellow to Bas.ed .on pyrene and its
Orange) derivatives[13]

Solubility Soluble in DMSO, DMF, DCM  [1]

Storage Temperature -20°C [1]

Excitation Maximum (nm) 313, 326, 343 [1]

Emission Maximum (nm) 377, 397 [1]

Handling and Storage
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves. A lab coat is
mandatory.

» Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or aerosols.[13] If a fume hood is not available, a respirator
with a particulate filter may be necessary.

Safe Handling Procedures

e Avoid creating dust.[13]
e Prevent contact with skin, eyes, and clothing.[14]
e Wash hands thoroughly after handling.[13]

» Take precautionary measures against static discharge.[13]
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Storage Conditions

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]
e The recommended storage temperature is -20°C.[1]

» Protect from light, as pyrene and its derivatives can be light-sensitive.[15]

o Store away from incompatible materials such as strong oxidizing agents.[4]

First-Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

¢ In case of skin contact: Immediately wash skin with soap and plenty of water.[16] Remove
contaminated clothing. Get medical attention if irritation develops.

« If inhaled: Remove to fresh air.[16] If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

« If swallowed: Do NOT induce vomiting.[16] Rinse mouth with water. Get medical attention
immediately.[4]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[4] Wear appropriate PPE as
described in Section 4.1.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains, as pyrene is very toxic to aquatic life.[5]

o Methods for Cleaning Up: Carefully sweep up solid material and place it in a suitable
container for disposal. Avoid generating dust. Clean the spill area with a suitable solvent and
then wash with soap and water.

Disposal Considerations
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Dispose of waste material in accordance with local, state, and federal regulations. This material
may be considered hazardous waste due to the toxicity of the pyrene moiety.

Experimental Protocols: General Handling Workflow

The following diagram illustrates a general workflow for the safe handling of a chemical agent
like Pyrene-PEG4-acid in a laboratory setting.
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General Workflow for Safe Chemical Handling
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Caption: General Workflow for Safe Chemical Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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